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Compound of Interest

Compound Name: 2-Amino-4-bromo-5-fluorophenol

Cat. No.: B576785 Get Quote

An In-Depth Technical Guide to the Safe Handling of 2-Amino-4-bromo-5-fluorophenol

This guide provides a comprehensive overview of the safety protocols, handling procedures,

and essential data for 2-Amino-4-bromo-5-fluorophenol (CAS No. 1016234-89-1), a crucial

intermediate in contemporary pharmaceutical research and development. Designed for

researchers, chemists, and drug development professionals, this document moves beyond a

standard Material Safety Data Sheet (MSDS) to offer a practical, field-proven framework for risk

mitigation and safe laboratory practice. The causality behind each recommendation is

explained to foster a deep-seated culture of safety and scientific integrity.

Compound Profile and Core Risk Synopsis
2-Amino-4-bromo-5-fluorophenol is a substituted aromatic compound whose utility in

synthesis is matched by its potential hazards. Before handling, it is imperative to internalize its

fundamental properties and the primary risks it presents.

Chemical Identity and Properties
A clear understanding of the compound's basic properties is the foundation of safe handling.
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Property Value Source

IUPAC Name
2-amino-4-bromo-5-

fluorophenol
[1]

CAS Number 1016234-89-1 [1]

Molecular Formula C₆H₅BrFNO [1]

Molecular Weight 206.01 g/mol [1]

Physical Form Powder or crystals

Purity Typically ≥98%

Storage
Sealed in a dry place at room

temperature
[2]

Executive Hazard Summary
From a risk management perspective, 2-Amino-4-bromo-5-fluorophenol should be treated as

a hazardous substance. The primary routes of exposure are inhalation, skin contact, eye

contact, and ingestion.[3][4] The compound is classified as harmful and an irritant. All handling

procedures must be designed to mitigate these core risks. While comprehensive toxicological

data is not available, the existing GHS classifications demand a cautious and well-documented

approach.[5]

GHS Hazard Identification and Classification
The Globally Harmonized System (GHS) provides a universal framework for understanding the

hazards of this chemical. The "Warning" signal word indicates a moderate level of hazard.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-4-bromo-5-fluorophenol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-4-bromo-5-fluorophenol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-4-bromo-5-fluorophenol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-4-bromo-5-fluorophenol
https://www.sigmaaldrich.cn/CN/zh/product/ambeedinc/ambh2d6f4eaa?context=bbe
https://www.benchchem.com/product/b576785?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA11263&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://file.medchemexpress.com/batch_PDF/HY-W007625/2-Amino-4-bromophenol-SDS-MedChemExpress.pdf
https://www.echemi.com/sds/2-amino-4-bromo-6-fluorophenol-pd180521108881.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b576785?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pictogram GHS Code Hazard Statement Source

alt text GHS07
H302: Harmful if

swallowed.

H315: Causes skin

irritation.

H319: Causes serious

eye irritation.

H335: May cause

respiratory irritation.
[6]

The GHS07 pictogram indicates that the substance may cause irritation (skin and eye), skin

sensitization, acute toxicity (harmful), narcotic effects, or respiratory tract irritation.

Integrated Risk Management and Handling Protocol
A multi-layered approach to safety, integrating engineering controls, administrative procedures,

and personal protective equipment (PPE), is mandatory. This protocol is designed as a self-

validating system to minimize exposure at every step.

The Hierarchy of Controls
The most effective safety strategies prioritize engineering solutions over reliance on PPE. This

hierarchy serves as the guiding principle for designing safe experimental workflows.
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Diagram 1: Hierarchy of Controls

Elimination
(Remove the hazard)

Substitution
(Replace with a less hazardous substance)

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(e.g., Gloves, Goggles)
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Caption: Hierarchy of Controls for risk mitigation.
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Engineering Controls: All weighing and handling of 2-Amino-4-bromo-5-fluorophenol
powder must be conducted within a certified chemical fume hood to prevent inhalation of

airborne particles.[7] The laboratory must be equipped with accessible eyewash stations and

safety showers.

Administrative Controls: Access to the compound should be restricted to trained personnel.

Clear Standard Operating Procedures (SOPs) for handling, storage, and disposal must be

established and followed. Work areas should be clearly demarcated. Do not eat, drink, or

smoke in areas where the chemical is handled.[3][8]

Personal Protective Equipment (PPE) Protocol
PPE is the final barrier between the researcher and the chemical hazard. It must be selected

and used correctly for every task.[9]

Protection Type Specific Equipment Rationale and Standards

Eye/Face
Safety glasses with side-

shields or chemical goggles.

Essential to prevent eye

irritation from airborne powder

or splashes. Must comply with

OSHA 29 CFR 1910.133 or

European Standard EN166.[5]

[9][10]

Skin

Chemical-resistant nitrile

gloves and a fully buttoned lab

coat.

Prevents skin irritation upon

contact.[10] Contaminated

clothing must be removed

immediately and laundered

before reuse.[4][11]

Respiratory
NIOSH/MSHA or EN 149

approved respirator.

Required only if working

outside a fume hood or if

engineering controls are

insufficient to control airborne

concentrations.[5][9][10]

Step-by-Step Safe Handling Workflow
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This workflow outlines the critical steps from receipt to disposal, ensuring safety at each stage.

Diagram 2: Safe Handling Workflow

1. Receiving & Inspection
Inspect container for damage.

Verify label.

2. Storage
Store in cool, dry, well-ventilated area.

Keep container tightly sealed.
Away from oxidizing agents.

3. Preparation
Don appropriate PPE.

Work within a fume hood.

4. Weighing & Transfer
Use non-sparking tools.
Avoid generating dust.

Handle as a static-sensitive solid if applicable.

5. Reaction Setup
Ensure all glassware is secure.

Maintain ventilation.

6. Post-Experiment
Decontaminate work surfaces.

Clean glassware.

7. Waste Disposal
Collect waste in labeled, sealed containers.

Dispose via licensed contractor.

8. Doffing & Hygiene
Remove PPE correctly.
Wash hands thoroughly.
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Caption: Step-by-step laboratory handling workflow.

Receiving: Upon receipt, inspect the container for any signs of damage or leaks. Ensure the

label matches the order.

Storage: Store the compound in its original, tightly sealed container in a cool, dry, and well-

ventilated area.[11] It must be stored away from incompatible materials, particularly strong

oxidizing agents.[3][12] The storage area should be locked.[3][11]

Handling: Always handle this substance within a chemical fume hood to avoid inhaling dust.

[7] Wear the appropriate PPE as detailed in Section 3.2. Avoid all personal contact.[13]

Weighing and Transfer: When weighing, use a spatula and handle the powder gently to

minimize dust formation.[11] Use non-sparking tools to prevent ignition sources.[11]

Disposal: All waste material should be collected in a suitable, sealed container and disposed

of through a licensed waste disposal company, in accordance with local, state, and federal

regulations.[3] Do not allow the chemical to enter drains or waterways.[11][13]

Emergency Response Procedures
In the event of an accidental exposure or spill, a rapid and correct response is critical to

minimizing harm.

Emergency Response Decision Tree
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Diagram 3: Emergency Response Logic

Emergency Event
(Spill or Exposure)

Is it a Spill?

Is it Personal Exposure?

No

Small Spill:
1. Alert personnel.

2. Don PPE.
3. Use dry cleanup (avoid dust).

4. Place in sealed container for disposal.

Yes (Small)

Large Spill:
1. Evacuate area.

2. Alert Emergency Services.
3. Prevent entry to drains.

Yes (Large)

Inhalation:
1. Move to fresh air.

2. If breathing is difficult, give oxygen.
3. Seek immediate medical attention.

Inhalation

Skin Contact:
1. Remove contaminated clothing.

2. Wash with soap and plenty of water.
3. Seek medical attention if irritation occurs.

Skin

Eye Contact:
1. Rinse with water for 15 mins.

2. Keep eyelids open.
3. Seek immediate medical attention.

Eye

Ingestion:
1. Rinse mouth with water.

2. DO NOT induce vomiting.
3. Seek immediate medical attention.

Ingestion

Click to download full resolution via product page

Caption: Decision tree for emergency response actions.

First-Aid Protocols
Immediate and appropriate first aid can significantly reduce the severity of an injury.[14]
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Exposure Route First-Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[11][14]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with soap and plenty of

water. Consult a doctor if irritation develops or

persists.[11][14]

Eye Contact

Rinse cautiously with water for at least 15

minutes, holding the eyelids open.[3][11]

Remove contact lenses if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[13]

Ingestion

Rinse mouth thoroughly with water. Do NOT

induce vomiting. Never give anything by mouth

to an unconscious person. Call a physician or

Poison Control Center immediately.[4][11]

Accidental Release and Firefighting
Spill Cleanup: For small spills, use dry cleanup procedures to avoid generating dust.[13]

Sweep or vacuum the material and place it into a sealed, labeled container for disposal.[15]

Wash the spill area with water afterwards, preventing runoff from entering drains.[13] For

large spills, evacuate the area and contact emergency services.[4]

Firefighting: This material is not considered a significant fire risk.[13] In the event of a fire in

the surrounding area, use an extinguishing medium suitable for the primary fire source (e.g.,

dry chemical, carbon dioxide, water spray).[11][13] Firefighters should wear self-contained

breathing apparatus (SCBA) and full protective gear, as the compound may emit corrosive or

toxic fumes upon combustion.[3][13]

Toxicological and Ecological Profile
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Toxicology: Specific toxicological data for 2-Amino-4-bromo-5-fluorophenol is limited.[5]

The GHS classifications are based on data from structurally similar compounds and

predictive models. It is known to be harmful if swallowed and causes skin, eye, and

respiratory irritation.[6] Long-term effects and carcinogenicity have not been determined. As

a matter of scientific prudence, all chemical products should be treated with the recognition

of "having unknown hazards and toxicity".[6]

Ecotoxicity: There is no specific data available on the ecological effects of this compound.[5]

To prevent environmental contamination, it should not be allowed to enter soil, drains, or

waterways.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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